Cas no 1335140-58-3 (2,5-Dimethyl-3-methylsulfonylaniline)

2,5-Dimethyl-3-methylsulfonylaniline structure
1335140-58-3 structure
Product Name:2,5-Dimethyl-3-methylsulfonylaniline
CAS No:1335140-58-3
MF:C9H13NO2S
MW:199.27002120018
CID:2112455
Update Time:2023-08-04

2,5-Dimethyl-3-methylsulfonylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-3-(methylsulfonyl)Benzenamine
    • 2,5-Dimethyl-3-methylsulfonylaniline
    • Inchi: 1S/C9H13NO2S/c1-6-4-8(10)7(2)9(5-6)13(3,11)12/h4-5H,10H2,1-3H3
    • InChI Key: DUERFRGZTVUNDU-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C)C=C(C=1C)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Topological Polar Surface Area: 68.5
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.